Cas no 15914-93-9 (1,4:5,8-Dimethanonaphthalene,1,2,3,4,4a,5,8,8a-octahydro-, (1R,4S,4aS,5R,8S,8aR)-rel-)

• Product Name: 1,4:5,8-Dimethanonaphthalene,1,2,3,4,4a,5,8,8a-octahydro-, (1R,4S,4aS,5R,8S,8aR)-rel-
• CAS No: 15914-93-9
• MF: C₁₂H₁₆
• MW: 160.255443572998
• CID: 171115
• PubChem ID: 10920820
• Update Time: 2025-04-19

1,4:5,8-Dimethanonaphthalene,1,2,3,4,4a,5,8,8a-octahydro-, (1R,4S,4aS,5R,8S,8aR)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,4:5,8-Dimethanonaphthalene,1,2,3,4,4a,5,8,8a-octahydro-, (1R,4S,4aS,5R,8S,8aR)-rel-
• 1,2,3,4,4a,5,8,8a-Octahydro-1,4-exo,endo-5,8-dimethanonaphthalene
• 1,4:5,8-Dimethanonaphthalene,1,2,3,4,4a,5,8,8a-octahydro-, (1a,4a,4ab,5b,8b,8ab)-
• 1,4:5,8-Dimethanonaphthalene,1,2,3,4,4a,5,8,8a-octahydro-, exo,endo- (8CI)
• 15914-93-9
• endo,exo-tetracyclododecene
• 4L49J6D46E
• DTXSID701021189
• Q27259954
• 1,4:5,8-DIMETHANONAPHTHALENE, 1,2,3,4,4A,5,8,8A-OCTAHYDRO-, (1R,4S,4AS,5R,8S,8AR)-REL-
• UNII-4L49J6D46E
• Tetracyclododecene, endo,exo-
• 1,4:5,8-Dimethanonaphthalene, 1,2,3,4,4a,5,8,8a-octahydro-, (1alpha,4alpha,5beta,8beta)-

• Inchi： 1S/C12H16/c1-2-8-5-7(1)11-9-3-4-10(6-9)12(8)11/h1-2,7-12H,3-6H2/t7-,8+,9-,10+,11+,12-
• InChI Key： XBFJAVXCNXDMBH-SQJYRNMJSA-N
• SMILES： [C@@H]12[C@@H]3C=C[C@@H](C3)[C@@H]1[C@H]1CC[C@@H]2C1

Computed Properties

• Exact Mass: 160.125201
• Monoisotopic Mass: 160.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.5

Experimental Properties

• Density: 1.073
• Boiling Point: 228.8°Cat760mmHg
• Flash Point: 85.4°C